![molecular formula C20H18N2O4S B2884243 2,6-dimethoxy-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide CAS No. 868674-80-0](/img/structure/B2884243.png)
2,6-dimethoxy-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,6-dimethoxy-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide, also known as DM-PB-TZB, is a synthetic compound that has been developed for its potential use in scientific research. It belongs to the class of benzothiazole derivatives and has been shown to exhibit various biochemical and physiological effects.
Scientific Research Applications
Synthesis and Chemical Properties
Benzothiazole derivatives and related compounds have been synthesized for a range of applications, from exploring their biological activities to their use in materials science. For example, benzothiazole cores have been utilized to develop new liquid crystals, indicating potential applications in display technologies and optical devices (Ha et al., 2010). Similarly, the synthesis of benzothiazole derivatives for corrosion inhibition suggests applications in materials protection and engineering (Hu et al., 2016).
Biological Activities
Compounds with benzothiazole moieties have shown a wide range of biological activities, which might hint at the biomedical research potential of 2,6-dimethoxy-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide. For instance, benzothiazoles have been studied for their antimicrobial properties, suggesting possible applications in developing new antimicrobial agents (Abbas et al., 2014). Additionally, the synthesis and evaluation of benzothiazole derivatives for antidiabetic and anti-inflammatory activities indicate potential use in pharmacological research and drug development (Nomura et al., 1999).
Mechanism of Action
Target of Action
Compounds containing a propargyl group have been reported to display important biological activities, including anticonvulsant, antimicrobial, antibacterial, anticancer, and anti-neurodegenerative
Mode of Action
The exact mode of action of this compound is currently unknown. Propargyl-containing compounds have been reported to induce the secretion of sappα and increased mapk phosphorylation with similar potency to that of rasagiline (mao-b inhibitor) . This suggests that the compound might interact with its targets in a similar manner, leading to changes in cellular processes.
Biochemical Pathways
Given the reported biological activities of propargyl-containing compounds , it is likely that this compound may affect pathways related to cell growth and survival, inflammation, and neurodegeneration.
Pharmacokinetics
It is known that the propargyl moiety has been acknowledged to be a valuable functional group in pharmaceutical chemistry
Result of Action
Given the reported biological activities of propargyl-containing compounds , it is likely that this compound may have cytotoxic activity and could potentially affect cell growth and survival, inflammation, and neurodegeneration.
Action Environment
It is known that the stability and efficacy of a compound can be influenced by factors such as temperature, ph, and the presence of other compounds
Properties
IUPAC Name |
2,6-dimethoxy-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O4S/c1-5-12-22-18-15(26-4)10-7-11-16(18)27-20(22)21-19(23)17-13(24-2)8-6-9-14(17)25-3/h1,6-11H,12H2,2-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJMQQOHPYAKHEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)N=C2N(C3=C(C=CC=C3S2)OC)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.